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Compound of Interest

Compound Name:
1-Chloro-2-(1-

methylethoxy)benzene

Cat. No.: B1595899 Get Quote

An In-depth Technical Guide to the Health and Safety of 1-Chloro-2-(1-
methylethoxy)benzene

This guide provides a comprehensive overview of the available health and safety information

for 1-Chloro-2-(1-methylethoxy)benzene (CAS No. 42489-57-6). Due to the limited specific

toxicological data for this compound, this document also includes information from structurally

related chemicals to infer potential hazards. This guide is intended for researchers, scientists,

and professionals in drug development who may handle this substance.

Chemical and Physical Properties
1-Chloro-2-(1-methylethoxy)benzene, also known as 1-chloro-2-isopropoxybenzene, is a

chlorinated aromatic ether.[1] Limited data is available on its specific physical and chemical

properties. The table below summarizes the available information.

Table 1: Physical and Chemical Properties of 1-Chloro-2-(1-methylethoxy)benzene and

Related Compounds
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Property
1-Chloro-2-(1-
methylethoxy)
benzene

Chlorobenzen
e

(2-
Chloroethyl)be
nzene

1-Chloro-2-
nitrobenzene

CAS Number 42489-57-6[1] 108-90-7[2][3] 622-24-2[4] 88-73-3[5]

Molecular

Formula
C9H11ClO C6H5Cl C8H9Cl[4] C6H4ClNO2

Molecular Weight Not Specified Not Specified 140.61 g/mol [4] 157.56 g/mol

Appearance Not Specified

Colorless to

yellowish

liquid[3]

Not Specified Yellow Solid[5]

Boiling Point Not Specified
132 °C / 270

°F[2]

198.2°C at 760

mmHg[4]

246 °C / 474.8

°F[5]

Melting Point Not Specified -45 °C / -49 °F[2] Not Specified
32 - 34 °C / 89.6

- 93.2 °F[5]

Flash Point Not Specified Not Specified 152 °F[4]
124 °C / 255.2

°F[5]

Density Not Specified
1.106 g/cm³ at

25 °C[2]
Not Specified 1.348 g/cm³

Vapor Pressure
No data

available[4]
Not Specified

No data

available[4]

<0.1 mbar @ 20

°C[5]

Water Solubility
No data

available[4]
Not Specified

No data

available[4]

No information

available[5]

Hazard Identification and Classification
Specific GHS classification for 1-Chloro-2-(1-methylethoxy)benzene is not readily available.

However, based on related compounds, it should be handled as a potentially hazardous

substance. For example, (2-Chloroethyl)benzene is classified as a combustible liquid that

causes skin and serious eye irritation and is harmful to aquatic life with long-lasting effects.[4]

Chlorobenzene is a flammable liquid that is harmful if inhaled and causes skin irritation.[2]
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Toxicological Information
There is a significant lack of specific toxicological data for 1-Chloro-2-(1-
methylethoxy)benzene. The Safety Data Sheet (SDS) for this compound indicates "no data

available" for acute toxicity, skin corrosion/irritation, eye damage/irritation, respiratory or skin

sensitization, germ cell mutagenicity, carcinogenicity, reproductive toxicity, and specific target

organ toxicity.[1]

To assess potential risks, it is informative to review the toxicology of structurally similar

compounds.

Target Compound

Structural Analogs (with Toxicological Data)

Inferred Hazard Assessment

1-Chloro-2-(1-methylethoxy)benzene
(Data Lacking)

Potential Health Effects:
- Irritation

- Organ Toxicity (Liver, Kidney)
- Neurotoxicity

- Carcinogenicity?

Inference

Chlorobenzene
Chlorobenzene Core

Diisopropyl Ether &
Bis-(2-Chloroisopropyl) ether

Ether Linkage

Benzene

Benzene Ring

2-Chloronitrobenzene

Substituted
Chlorobenzene

Click to download full resolution via product page

Caption: Logical workflow for inferring hazards of the target compound from structural analogs.
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Analog Compound Toxicological Data
The following table summarizes key toxicity data from related compounds.

Table 2: Summary of Toxicological Data for Analog Compounds
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Compound Test Species Route Result Citation

2-

Chloronitrobe

nzene

LD50 Rat Oral
144 mg/kg

bw

LD50 Rabbit Dermal
355 mg/kg

bw

LC50 Rat Inhalation 3200 mg/m³

Bis-(2-

Chloroisopro

pyl) ether

(BCIPE)

NOAEL Rat Oral (2-year) 15 mg/kg/day [6]

Carcinogenici

ty
Mouse Oral

Increased

alveolar/bron

chiolar

adenomas

(females),

hepatocellula

r carcinomas

(males)

[6]

Chlorobenze

ne
Lethal Dose Rat Gavage

100%

mortality at

≥1,000 mg/kg

(14-day

study)

[7]

Organ Effects Rat Inhalation

Increased

liver weight,

hepatocellula

r hypertrophy

[7]

Diisopropyl

Ether (DIPE)

NOAEL

(Maternal)
Rat Inhalation 1800 mg/m³ [8]

LOAEL

(Maternal)

Rat Inhalation 12,940 mg/m³

(reduced feed

[8]
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consumption

and body

weight)

Target

Organs
Rat Not Specified

Liver and

Kidney
[9]

Benzene
Carcinogenici

ty
Human Inhalation

Carcinogenic

to humans

(Group 1)

[10]

LC50 Rat Inhalation
13,700 ppm

(4-hour)
[11]

Inferred Health Effects
Acute Toxicity: Based on analogs like 2-chloronitrobenzene, the compound may have high

acute toxicity if swallowed or in contact with skin.

Irritation: Chlorobenzene can cause irritation to the eyes, nose, and throat.[3] It is reasonable

to assume 1-Chloro-2-(1-methylethoxy)benzene may also be an irritant.

Organ Toxicity: The liver and kidneys are common targets for chlorinated aromatic

compounds and ethers.[7][9] Chronic exposure could potentially lead to damage to these

organs.

Neurotoxicity: High concentrations of chlorobenzene can cause headache, dizziness, and

lack of coordination.[3] Similar neurotoxic effects could be possible with overexposure to this

compound.

Carcinogenicity: Benzene is a known human carcinogen.[10] 2-Chloronitrobenzene is

classified by IARC as 'Possibly carcinogenic to humans' (Group 2B). While BCIPE did not

show statistically significant tumor increases in rats, it did in mice.[6] Therefore, a

carcinogenic potential cannot be ruled out without specific data.

Genotoxicity: 2-Chloronitrobenzene has shown some genotoxic properties in vitro.

Diisopropyl ether was found to have no genotoxic effects.[9] The genotoxic potential of the

target compound is unknown.
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Experimental Protocols from Analog Studies
Detailed experimental data for 1-Chloro-2-(1-methylethoxy)benzene is unavailable. However,

the protocols used for related compounds provide a framework for how its toxicity could be

assessed.

Test Compound:
1-Chloro-2-(1-methylethoxy)benzene

Acute Toxicity Studies
(LD50/LC50)

- Oral, Dermal, Inhalation

Irritation & Sensitization
- Skin Irritation (Rabbit)
- Eye Irritation (Rabbit)

Repeated Dose Toxicity
(28-day or 90-day)

- Identify Target Organs
- Determine NOAEL/LOAEL

Genotoxicity Assays
- Ames Test (Mutagenicity)

- In vitro Chromosomal Aberration

Reproductive/Developmental
Toxicity

- Multi-generation studies

Chronic Toxicity / Carcinogenicity
(2-year bioassay)

- Rodent (Rat, Mouse)
- Assess Tumor Formation

Human Health
Risk Assessment

Click to download full resolution via product page
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Caption: A generalized experimental workflow for comprehensive toxicological assessment.

Example Protocol: 2-Year Dietary Study in Rats (for
BCIPE)
A 2-year dietary study was conducted on rats to assess the chronic toxicity and carcinogenicity

of Bis-(2-Chloroisopropyl) ether (BCIPE).[6]

Test System: Rats.

Administration: The compound was administered through the diet.

Duration: 2 years.

Endpoints:

Clinical observations for signs of toxicity.

Body weight and food consumption measurements.

Hematology and clinical chemistry analysis.

Gross necropsy at the end of the study.

Histopathological examination of tissues.

Results: The study identified a No-Observed-Adverse-Effect Level (NOAEL) of 400 ppm

(equivalent to 15 mg/kg/day) in female rats. This value was used to derive an 8-hour time-

weighted average (TWA) Workplace Environmental Exposure Limit (WEEL) of 3 ppm.[6]

Handling and Storage
Given the data gaps, cautious handling procedures are mandatory.

Precautions for Safe Handling
Handle in a well-ventilated place, preferably within a chemical fume hood.[1]

Wear suitable protective clothing, including gloves, lab coat, and eye/face protection.[1][4]
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Avoid contact with skin and eyes.[1]

Avoid the formation of dust and aerosols.[1]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[1][2]

Wash hands thoroughly after handling.[4]

Conditions for Safe Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

Store apart from foodstuff containers or incompatible materials.[1]

Personal Protective Equipment (PPE) Engineering & Administrative Controls Emergency Procedures

Safe Handling Procedures

Safety Glasses
with Side-Shields or Goggles Work in a Chemical Fume Hood Absorb with Inert Material

Dispose as Hazardous Waste
Chemically Resistant Gloves

(e.g., Nitrile, Neoprene)
Lab Coat or

Chemical-Resistant Apron
Use in Fume Hood.

Respirator if ventilation is inadequate.
Store in Cool, Dry, Ventilated Area

Away from Incompatibles
Avoid Aerosol Generation
Use Non-Sparking Tools Use Dry Chemical, CO2, or Foam

Skin: Wash with soap & water
Eyes: Rinse for 15 mins

Inhalation: Move to fresh air

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment (PPE) and safety controls.

Disposal Considerations
The material can be disposed of by a licensed chemical destruction plant or by controlled

incineration with flue gas scrubbing.[1]

Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[1]

Do not discharge to sewer systems.[1]

Contaminated packaging should be triple-rinsed and offered for recycling or reconditioning,

or disposed of in a sanitary landfill.[1]
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Regulatory Information
CAS Number: 42489-57-6[1]

EC Number: 255-850-7[1]

Inventory Status: Listed on the European Inventory of Existing Commercial Chemical

Substances (EINECS), EC Inventory, and the United States Toxic Substances Control Act

(TSCA) Inventory.[1]

Conclusion
There is a critical lack of specific health and safety data for 1-Chloro-2-(1-
methylethoxy)benzene. The available SDS indicates that its toxicological properties have not

been thoroughly investigated.[1] Based on the analysis of structurally related compounds, this

chemical should be handled with significant caution. It has the potential to be an irritant, acutely

toxic, and may pose a risk of target organ damage (liver, kidneys) and potential carcinogenicity

with chronic exposure. All handling should be performed using appropriate engineering controls

and personal protective equipment until more definitive data becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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